Cas no 2365173-44-8 (ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate)

• Product Name: ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate
• CAS No: 2365173-44-8
• MF: C₁₅H₂₅BO₄
• MW: 280.167605161667
• CID: 4787138
• PubChem ID: 137935565
• Update Time: 2026-02-27

ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (Z)-3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclopentane-1-carboxylate
• Ethyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclopentane-1-carboxylate
• Ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclopentane-1-carboxylate
• ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate
• HS-6624
• (Z)-Ethyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)- cyclopentanecarboxylate
• AKOS037621670
• EN300-6495961
• ethyl (3Z)-3-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclopentane-1-carboxylate
• 2365173-44-8
• Z3269092130

• Inchi： 1S/C15H25BO4/c1-6-18-13(17)12-8-7-11(9-12)10-16-19-14(2,3)15(4,5)20-16/h10,12H,6-9H2,1-5H3/b11-10-
• InChI Key： MZAWJGSRWQPSDD-KHPPLWFESA-N
• SMILES： O1B(/C=C2/CCC(C(=O)OCC)C/2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 280.1845894g/mol
• Monoisotopic Mass: 280.1845894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate

Exploring the Versatile Applications of Ethyl (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate (CAS 2365173-44-8)

In the realm of organic synthesis and pharmaceutical research, ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate (CAS 2365173-44-8) has emerged as a compound of significant interest. This boron-containing intermediate is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and materials science. Its unique cyclopentane carboxylate backbone and dioxaborolane functional group make it a versatile building block for synthesizing complex molecules.

The growing demand for high-purity boron reagents in medicinal chemistry has placed compounds like CAS 2365173-44-8 at the forefront of research. Scientists are particularly intrigued by its potential in designing targeted therapies, especially in oncology and inflammation. Recent studies highlight its utility in creating biaryl structures, which are pivotal in developing kinase inhibitors and other small-molecule drugs. This aligns with the current trend of personalized medicine, where precise molecular tools are essential.

From an industrial perspective, the compound’s stability under aqueous conditions and compatibility with palladium catalysts make it ideal for scalable production. Researchers are also exploring its use in OLED materials and organic electronics, addressing the surge in demand for energy-efficient technologies. The tetramethyl dioxaborolane moiety ensures excellent solubility in organic solvents, simplifying purification processes—a critical factor for green chemistry initiatives.

Another hot topic is the integration of AI-driven drug design with traditional synthetic methods. CAS 2365173-44-8 exemplifies how computational modeling can predict reactivity patterns, reducing trial-and-error in lab settings. This synergy is particularly relevant given the rise of automated synthesis platforms, where reliable boronate esters are indispensable. Users frequently search for "best practices for handling air-sensitive boronates" or "alternatives to pinacol boronic esters," underscoring the need for detailed technical guidance.

Environmental considerations further elevate the compound’s profile. Its low toxicity profile and biodegradability align with sustainable chemistry goals, a major concern for regulatory bodies and manufacturers alike. As the industry shifts toward bio-based solvents, the compatibility of CAS 2365173-44-8 with renewable feedstocks positions it as a future-proof solution. Discussions on platforms like LinkedIn often highlight "boron recycling in API synthesis"—a niche yet rapidly growing area where this compound could play a pivotal role.

In summary, ethyl (3Z)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclopentanecarboxylate (CAS 2365173-44-8) bridges multiple disciplines—from drug development to advanced materials. Its adaptability to cutting-edge technologies like flow chemistry and machine learning-assisted optimization ensures its relevance in an evolving scientific landscape. For researchers seeking high-yield coupling partners or stereoselective synthesis tools, this compound offers a compelling combination of efficiency and innovation.